Cas no 1806274-21-4 (4-Mercapto-6-nitronicotinonitrile)

• Product Name: 4-Mercapto-6-nitronicotinonitrile
• CAS No: 1806274-21-4
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 4903933
• Update Time: 2025-05-25

4-Mercapto-6-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-6-nitronicotinonitrile

• Inchi： 1S/C6H3N3O2S/c7-2-4-3-8-6(9(10)11)1-5(4)12/h1,3H,(H,8,12)
• InChI Key： QEGXYMFTOLZDSL-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CNC(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 355
• XLogP3: 0.7
• Topological Polar Surface Area: 114

Additional information on 4-Mercapto-6-nitronicotinonitrile

Research Brief on 4-Mercapto-6-nitronicotinonitrile (CAS: 1806274-21-4): Recent Advances and Applications in Chemical Biology and Medicine

4-Mercapto-6-nitronicotinonitrile (CAS: 1806274-21-4) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This heterocyclic compound, characterized by its nitrile and nitro functional groups, exhibits unique reactivity and binding properties, making it a promising candidate for drug discovery and biochemical research. Recent studies have explored its role as a versatile intermediate in the synthesis of pharmacologically active molecules and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-Mercapto-6-nitronicotinonitrile as a key building block in the development of novel kinase inhibitors. The researchers demonstrated that modifications of this scaffold could yield compounds with high selectivity for specific kinase isoforms, particularly those involved in inflammatory pathways. The study highlighted the compound's ability to form stable covalent bonds with cysteine residues in the ATP-binding pocket of kinases, a property attributed to its reactive mercapto group.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 4-Mercapto-6-nitronicotinonitrile showed potent activity against drug-resistant strains of Mycobacterium tuberculosis. The lead compound from this series, featuring a modified nitronicotinonitrile core, exhibited a minimum inhibitory concentration (MIC) of 0.5 μg/mL against multidrug-resistant TB strains while showing low cytotoxicity in mammalian cell lines. This finding suggests potential applications in addressing the global challenge of antibiotic resistance.

Recent structural biology studies have provided insights into the molecular interactions of 4-Mercapto-6-nitronicotinonitrile with biological targets. X-ray crystallography data published in Nature Communications (2023) revealed that the compound adopts a planar conformation when bound to its protein targets, with the nitrile group participating in key hydrogen bonding interactions. The nitro group was found to contribute to both binding affinity and solubility properties, making it an important pharmacophore in drug design.

The compound's potential in cancer therapeutics was explored in a 2024 study in the Journal of Biological Chemistry, where researchers developed a series of 4-Mercapto-6-nitronicotinonitrile analogs as allosteric modulators of p53-MDM2 interaction. These compounds showed promising results in restoring p53 function in cancer cell lines with wild-type p53, leading to apoptosis induction at nanomolar concentrations. The study also noted that the thiol group of the compound played a crucial role in maintaining the redox balance within cancer cells.

From a synthetic chemistry perspective, recent advances in the production of 4-Mercapto-6-nitronicotinonitrile have focused on developing more sustainable and scalable methods. A 2023 publication in Green Chemistry described a novel biocatalytic approach using engineered nitrilases that significantly improved the yield and reduced the environmental impact of the synthesis process. This methodological advancement could facilitate broader applications of the compound in pharmaceutical development.

Looking forward, the unique chemical properties of 4-Mercapto-6-nitronicotinonitrile continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its potential in targeted protein degradation (PROTACs), as a warhead in covalent inhibitors, and as a fluorescent probe for biological imaging. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in chemical biology and drug discovery efforts.